Cas no 712313-62-7 (Cyclopropane, [(4-bromobutoxy)methyl]-)

• Product Name: Cyclopropane, [(4-bromobutoxy)methyl]-
• CAS No: 712313-62-7
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 5301047
• Update Time: 2026-03-10

Cyclopropane, [(4-bromobutoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, [(4-bromobutoxy)methyl]-

• Inchi： 1S/C8H15BrO/c9-5-1-2-6-10-7-8-3-4-8/h8H,1-7H2
• InChI Key： YVTJIXWDFDKCFL-UHFFFAOYSA-N
• SMILES： C1(COCCCCBr)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Cyclopropane, [(4-bromobutoxy)methyl]-

Cyclopropane, [(4-bromobutoxy)methyl]- (CAS No. 712313-62-7): A Comprehensive Overview in Modern Chemical Research

Cyclopropane, [(4-bromobutoxy)methyl]-, identified by its CAS number 712313-62-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique cyclopropane ring structure and the presence of a bromobutoxymethyl substituent, exhibits distinct chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The cyclopropane moiety is known for its high ring strain, which makes it highly reactive and useful in various chemical transformations. The incorporation of a bromobutoxymethyl group further enhances its utility by providing a versatile handle for further functionalization. This combination of structural features has positioned Cyclopropane, [(4-bromobutoxy)methyl]- as a key building block in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the applications of cyclopropane derivatives in medicinal chemistry. The strained ring system of cyclopropane can be exploited to develop novel pharmacophores that interact with biological targets in unique ways. For instance, studies have shown that cyclopropane-containing compounds can exhibit potent activity against various enzymes and receptors, making them promising candidates for drug discovery.

One of the most compelling aspects of Cyclopropane, [(4-bromobutoxy)methyl]- is its role in the development of bioactive molecules. The bromobutoxymethyl group serves as a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex organic frameworks. These reactions allow chemists to seamlessly integrate cyclopropane units into larger molecules, facilitating the creation of novel therapeutic agents.

Recent research has also highlighted the potential of Cyclopropane, [(4-bromobutoxy)methyl]- in the field of materials science. The unique electronic properties of the cyclopropane ring can be leveraged to develop advanced materials with applications in electronics and catalysis. For example, researchers have explored the use of cyclopropane derivatives as ligands for transition metal catalysts, which can enhance reaction efficiency and selectivity.

The synthesis of Cyclopropane, [(4-bromobutoxy)methyl]- involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation of cyclopropanes followed by nucleophilic substitution with bromobutoxymethyl reagents. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, making this compound more accessible for research applications.

In conclusion, Cyclopropane, [(4-bromobutoxy)methyl]- (CAS No. 712313-62-7) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structural features and reactivity make it an invaluable tool for chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemical science is likely to grow even further.